Cas no 27551-11-7 (4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate)

4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate structure
27551-11-7 structure
Product Name:4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate
CAS No:27551-11-7
MF:C13H12ClNO2S
MW:281.757881164551
CID:251277
PubChem ID:613564
Update Time:2025-04-19

4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate
    • 4-Thiazoleethanol,2-(p-chlorophenyl)-, acetate (ester) (8CI)
    • 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl acetate
    • 4-Thiazoleethanol, 2-(p-chlorophenyl)-, acetate (ester)
    • 27551-11-7
    • DTXSID40346611
    • FGEABRLJBUFPIE-UHFFFAOYSA-N
    • 2-(4-Chlorophenyl)-4-.beta.-acetoxyethylthiazole
    • 2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl acetate #
    • Inchi: 1S/C13H12ClNO2S/c1-9(16)17-7-6-12-8-18-13(15-12)10-2-4-11(14)5-3-10/h2-5,8H,6-7H2,1H3
    • InChI Key: FGEABRLJBUFPIE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(=CS1)CCOC(C)=O

Computed Properties

  • Exact Mass: 281.0277275g/mol
  • Monoisotopic Mass: 281.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67.4Ų
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